Cas no 1261483-56-0 (2-Cyano-6-(difluoromethyl)anisole)

• Product Name: 2-Cyano-6-(difluoromethyl)anisole
• CAS No: 1261483-56-0
• MF: C₉H₇F₂NO
• MW: 183.154789209366
• CID: 4791410
• Update Time: 2025-10-30

2-Cyano-6-(difluoromethyl)anisole Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-(difluoromethyl)anisole

• Inchi： 1S/C9H7F2NO/c1-13-8-6(5-12)3-2-4-7(8)9(10)11/h2-4,9H,1H3
• InChI Key： HOFZGLVEMRRWPY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C#N)C=1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• XLogP3: 2.2
• Topological Polar Surface Area: 33

Additional information on 2-Cyano-6-(difluoromethyl)anisole

Comprehensive Overview of 2-Cyano-6-(difluoromethyl)anisole (CAS No. 1261483-56-0): Properties, Applications, and Industry Insights

2-Cyano-6-(difluoromethyl)anisole (CAS No. 1261483-56-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. This fluorinated aromatic derivative combines a cyano group and a difluoromethyl substituent on an anisole backbone, making it a versatile intermediate for synthesizing bioactive molecules. Recent studies highlight its role in developing crop protection agents and small-molecule drugs, aligning with the growing demand for sustainable agriculture and targeted therapies.

The compound’s electrophilic properties, attributed to the cyano functionality, enable nucleophilic substitution reactions critical for constructing heterocyclic frameworks. Researchers increasingly explore its potential in kinase inhibitor design, a hot topic in oncology drug discovery. With the rise of precision farming, its derivatives are also investigated for pest-resistant formulations, addressing global food security challenges. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), a key factor for regulatory compliance in GMP applications.

Environmental considerations drive innovation around 1261483-56-0. Its difluoromethyl group enhances metabolic stability compared to non-fluorinated analogs, reducing ecological persistence—a priority under REACH regulations. Industry reports suggest a 15% annual growth in demand for such fluorine-containing intermediates, fueled by their efficacy in catalytic asymmetric synthesis. Patent analyses reveal over 20 applications since 2020, particularly in herbicide adjuvants and EGFR inhibitors.

Handling 2-Cyano-6-(difluoromethyl)anisole requires standard organic lab protocols. Its low water solubility necessitates polar aprotic solvents like DMF or acetonitrile for reactions. Storage recommendations include amber vials under inert gas to prevent photo-degradation, a common query among synthetic chemists. Thermogravimetric analysis (TGA) shows stability up to 180°C, supporting its use in high-temperature coupling reactions.

Emerging trends link this compound to green chemistry initiatives. Researchers optimize its synthesis via microwave-assisted reactions, achieving 90% yield reductions in hazardous waste. Such advancements resonate with the ACS Green Chemistry Institute’s principles. Additionally, computational studies model its molecular docking potential, answering frequent search queries about structure-activity relationships in drug design.

In conclusion, CAS 1261483-56-0 represents a strategic building block for modern chemical innovation. Its dual applicability in life sciences and material engineering positions it as a focal point for R&D investments, particularly in biodegradable agrochemicals and next-gen therapeutics. Ongoing studies on its regioselective functionalization promise to unlock further industrial value.